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Compound of Interest

1-Naphthylhydrazine
Compound Name:
hydrochloride

Cat. No.: B145922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants,
experimental data, and known biological activities of 1-Naphthylhydrazine hydrochloride
(CAS No. 2243-56-3). The information is presented to support research, development, and
safety protocols involving this compound.

Core Physical and Chemical Data

1-Naphthylhydrazine hydrochloride is a naphthalene derivative characterized by a hydrazine
group attached to the naphthalene ring. It is typically available as a white to off-white crystalline
powder and is soluble in water.

Summary of Physical Constants

The following table summarizes the key physical and chemical properties of 1-
Naphthylhydrazine hydrochloride.
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Property Value Source(s)
CAS Number 2243-56-3 [1]
Molecular Formula C10H11CIN2 [1]
Molecular Weight 194.66 g/mol [2]
Appearance White to off-white crystalline 2]
powder
Boiling Point 362.9 °C at 760 mmHg [2]
Flash Point 203.9 °C [2]
Solubility Soluble in water [2]
ACD/LogP 2.48 (2]
Polar Surface Area 3.24 A2 [2]
Hydrogen Bond Donors 3 [2]
Hydrogen Bond Acceptors 2 [2]
Storage Temperature 2-8°C, under inert gas [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-
Naphthylhydrazine hydrochloride.
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Spectrum Type

Key Features and Observations

Infrared (IR)

An IR spectrum is available from the NIST
WebBook, which can be used for structural
confirmation by identifying characteristic

functional group vibrations.[1]

1H NMR

Data from ChemicalBook indicates the
availability of *H NMR spectra for structural

elucidation.[3]

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS)
data shows a peak at m/z 159.1, corresponding
to the [M-HCI]+ fragment.[3]

Experimental Protocols

Detailed methodologies are essential for the consistent synthesis and analysis of 1-

Naphthylhydrazine hydrochloride.

Synthesis of 1-Naphthylhydrazine Hydrochloride from 2-

Naphthylamine[3]

This protocol details a two-stage synthesis process.

Materials:

2-Naphthylamine

6.0 M Hydrochloric acid (HCI)

Sodium nitrite (NaNOz2)

Stannous chloride (SnClz2)

Water (Hz20)

Ether (Et20)
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¢ Hexane

e Ice

Procedure:

Stage 1: Diazotization

e Prepare a suspension of 2-naphthylamine (e.g., 800 mg, 5.59 mmol) in 6.0 M HCI (6 mL) in a
suitable reaction vessel.

e Cool the suspension in a water-ice bath.

e Slowly add a solution of sodium nitrite (e.g., 578 mg, 8.38 mmol) in water (1.2 mL) to the
cooled suspension over 2 minutes.

 Stir the resulting solution in the water-ice bath for 1 hour to ensure the completion of the
diazotization reaction.

Stage 2: Reduction

» To the diazotized solution, slowly add stannous chloride (e.g., 3.71 g, 19.56 mmol) over 5
minutes while maintaining the temperature with the water-ice bath.

« Stir the resulting suspension in the water-ice bath for 3.5 hours.

« Filter the suspension to collect the solid product.

Purification:

e Wash the collected solid sequentially with the following:

o Ice-cold water (4 x 8 mL)

o Room temperature water (1 x 8 mL)

o Ice-cold ether (2 x 4 mL)

o A 1:1 mixture of ether and hexane (2 x 4 mL)
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o Hexane (2 x5 mL)

e Dry the purified solid to yield 1-Naphthylhydrazine hydrochloride.

Analytical Methods for Hydrazine Compounds

While a specific, validated protocol for the routine analysis of 1-Naphthylhydrazine
hydrochloride is not readily available in the cited literature, general methods for hydrazine
determination can be adapted. These often involve derivatization to enhance detectability and
stability.[4][5]

1. High-Performance Liquid Chromatography (HPLC) with UV Detection[5]

e Principle: Hydrazine compounds can be derivatized with an aldehyde, such as
benzaldehyde, to form a stable hydrazone that can be readily detected by UV-Vis
spectrophotometry.

o Sample Preparation (General Approach):

o Dissolve the sample containing 1-Naphthylhydrazine hydrochloride in a suitable solvent
(e.g., methanol or a buffered aqueous solution).

o Add a solution of benzaldehyde in methanol.

o Allow the reaction to proceed for a short period (e.g., 5 minutes) to form the
naphthalenylhydrazone derivative.

o Chromatographic Conditions (Example):
o Column: A C18 reversed-phase column is typically suitable.

o Mobile Phase: A mixture of an aqueous buffer (e.g., sodium borate) and an organic solvent
(e.g., methanol or acetonitrile).

o Detection: UV detector set at a wavelength appropriate for the formed hydrazone.

2. Gas Chromatography-Mass Spectrometry (GC-MS)
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Principle: For volatile hydrazine derivatives, GC-MS provides high sensitivity and specificity.
Derivatization is often necessary to improve volatility and thermal stability.

Derivatization: Acetone can be used as a derivatizing agent to form the corresponding
acetone azine, which is more amenable to GC analysis.

Analysis: The derivatized sample is injected into the GC-MS system for separation and
identification based on retention time and mass spectrum.

Biological Activity and Toxicological Profile

The biological activities of 1-Naphthylhydrazine hydrochloride are not extensively

characterized in the scientific literature. However, preliminary studies and the activities of

related compounds suggest potential areas of interest and concern for researchers.

Potential Therapeutic Applications

» Anticancer and Antimicrobial Properties: 1-Naphthylhydrazine hydrochloride has been
investigated for its potential anticancer and antimicrobial activities.[2] The broader class of
hydrazide-hydrazone derivatives has shown a wide range of biological effects, including
antibacterial, antifungal, anticonvulsant, anti-inflammatory, and antitumor activities.[6][7]
Naphthalene-substituted triazole spirodienones, which can be synthesized from hydrazine
derivatives, have demonstrated significant cytotoxic activity against cancer cell lines.[8]
Similarly, naphthalimide hydrazide derivatives have shown potent antibacterial activity
against carbapenem-resistant Acinetobacter baumannii.[9]

Toxicological Profile

e General Toxicity: Hydrazine and its derivatives are known to be toxic.[10] 1-
Naphthylhydrazine hydrochloride is classified as harmful if swallowed, in contact with skin,
or if inhaled, and it can cause skin and eye irritation.

Carcinogenicity: While specific studies on the carcinogenicity of 1-Naphthylhydrazine
hydrochloride are limited, a related compound, 1-hydrazinophthalazine hydrochloride, has
been shown to increase the incidence of lung tumors in mice, suggesting a potential
tumorigenic effect for this class of compounds.[11] The metabolic activation of hydrazines
can lead to the formation of reactive species that may damage cellular macromolecules.[10]
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Due to the lack of detailed studies on specific signaling pathways for 1-Naphthylhydrazine
hydrochloride, a diagram for a biological pathway cannot be provided at this time.

Visualizations
Synthesis Workflow of 1-Naphthylhydrazine
Hydrochloride

The following diagram illustrates the key steps in the synthesis of 1-Naphthylhydrazine
hydrochloride from 2-naphthylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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